2-(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-7-yl)acetic acid hydrochloride

• IUPAC Name: 2-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-7-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C9H12N2O2.ClH/c12-9(13)4-7-1-2-11-6-10-5-8(11)3-7;/h5-7H,1-4H2,(H,12,13);1H
• InChI Key: OHZYEMBAFOOAGL-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C=NC=C2CC1CC(=O)O.Cl
• Molecular Formula: C9H13ClN2O2
• Molecular Weight: 216.66 g/mol

Description

2-(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-7-yl)acetic acid hydrochloride, also known as THIP hydrochloride, is a chemical compound that belongs to the class of GABA agonists. GABA (gamma-aminobutyric acid) is a neurotransmitter that inhibits the activity of neurons in the brain. THIP hydrochloride has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Scientific Research Applications

Synthesis and Structural Insights

The compound 2-(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-7-yl)acetic acid hydrochloride is closely related to various synthesized structures that have been studied for their unique properties and potential applications in scientific research. One such related study involves the synthesis and structural analysis of (2-Oxo-2,3-dihydroimidazo[1,2-a]pyridin-3-yl)acetic acids, prepared from 2-aminopyridines. This research highlights the regioselective formation of derivatives and discusses their molecular conformations based on spectral and X-ray data, providing a foundation for understanding similar compounds (Chui et al., 2004).

Photophysical Properties

In another research avenue, derivatives of tetrahydro (imidazo[1,5-a]pyrid-3-yl)phenols, which share a structural framework with the compound , have been synthesized and studied for their emissive properties. These compounds display intense fluorescence upon UV light excitation, demonstrating large Stokes shifts and high quantum yields. Such findings indicate potential applications in fluorescent materials and sensors, where tuning of emission properties can be achieved through substituent variation (Marchesi et al., 2019).

Magnetic Properties

Furthermore, the magnetic properties of hydrochloride crystals based on related imidazo[1,2-a]pyridin-2-yl structures have been investigated. These studies report on how molecular and crystal-stacking structures influence magnetic behavior, providing insights into the design of materials with specific magnetic properties (Yong et al., 2013).

Chemical Reactivity and Applications

The chemical reactivity of related compounds has also been explored, such as the halogenation of imidazo[4,5-b]pyridine derivatives, which delineates pathways depending on reaction conditions. These studies contribute to a broader understanding of the reactivity and potential for further functionalization of compounds within this chemical class (Yutilov et al., 2005).